Cas no 873846-89-0 (Benzoic acid,2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-5-(trifluoromethyl)-,methyl ester)

• Product Name: Benzoic acid,2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-5-(trifluoromethyl)-,methyl ester
• CAS No: 873846-89-0
• MF: C₁₅H₁₈BF₃O₄
• MW: 330.107235431671
• MDL: MFCD16996393
• CID: 657038
• PubChem ID: 59405079
• Update Time: 2025-04-19

Benzoic acid,2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-5-(trifluoromethyl)-,methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-5-(trifluoromethyl)-,methyl ester
• Methyl 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-5-(trifluoromethyl)benzoate
• MB20661
• SIWNNYVLNBGRQK-UHFFFAOYSA-N
• Z3301561805
• 873846-89-0
• AT23436
• CS-0128017
• MFCD16996393
• BENZOIC ACID, 2-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-5-(TRIFLUOROMETHYL)-, METHYL ESTER
• EN300-18830566
• SCHEMBL3122932
• methyl 2-(tetramethyl-1,3,2-dioxaborolan-2-yl)-5-(trifluoromethyl)benzoate
• 1-(Methoxycarbonyl)-5-(trifluoromethyl)benzene-2-boronic Acid Pinacol Ester
• DB-343214

• MDL： MFCD16996393
• Inchi： 1S/C15H18BF3O4/c1-13(2)14(3,4)23-16(22-13)11-7-6-9(15(17,18)19)8-10(11)12(20)21-5/h6-8H,1-5H3
• InChI Key： SIWNNYVLNBGRQK-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(B2OC(C)(C)C(C)(C)O2)=C(C(=O)OC)C=1)(F)F

Computed Properties

• Exact Mass: 330.1250237g/mol
• Monoisotopic Mass: 330.1250237g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.8Ų